2-(Trifluoromethyl)benzhydryl bromide

• Molecular Formula: C14H10BrF3
• Molecular Weight: 315.13 g/mol
• IUPAC Name: 1-[bromo(phenyl)methyl]-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C14H10BrF3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16,17)18/h1-9,13H
• InChI Key: DSCVUPRIQQQPNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2C(F)(F)F)Br

Description

2-(Trifluoromethyl)benzhydryl bromide is a useful research compound. Its molecular formula is C14H10BrF3 and its molecular weight is 315.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Trifluoromethyl)benzhydrol (20.2 g, 79.9 mmol) was dissolved in ethyl ether (195 mL), and cooled in an ice-H2O bath, under N2. To the resulting solution was added, dropwise, a solution of PBr3 (3.80 mL, 40.0 mmol) in ethyl ether (95 mL). After addition was complete, the reaction mixture was brought to room temperature and stirred for 16 hours. The reaction mixture was cooled in an ice-H2O bath and quenched with H2O (200 mL). The aqueous layer was extracted with ethyl ether (2×200 mL). The combined organic extracts were dried (MgSO4), filtered, and concentrated to dryness at low heat to give a quantitative yield of product bromide as a pale yellow oil. 300 MHz 1H NMR (CDCl3): δ6.69 (s, 1H, (Ph)2CH. MS: 235 (M+ -Br).